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Compound of Interest

Compound Name: Diethyl chlorophosphite

Cat. No.: B120558 Get Quote

An In-depth Technical Guide to the Safety Data for Diethyl Chlorophosphite

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a detailed overview of

the safety information for diethyl chlorophosphite (CAS No. 589-57-1), also known as diethyl

chlorophosphonite, based on its Safety Data Sheet (SDS). The information is presented to be

easily accessible and comparable for laboratory and development settings.

Hazard Identification and Classification
Diethyl chlorophosphite is classified as a hazardous substance, presenting multiple

significant risks that necessitate careful handling.[1] It is a highly flammable liquid and vapor

that reacts violently with water.[2] The substance is corrosive, causing severe skin burns and

eye damage.[2][3][4][5] Furthermore, it may cause respiratory irritation.[2][3][4][5]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[2][4]

H314: Causes severe skin burns and eye damage.[2][4]

H335: May cause respiratory irritation.[2][4]

EUH014: Reacts violently with water.[2]
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The following table summarizes the GHS classification for diethyl chlorophosphite.

Hazard Class Hazard Category GHS Code

Flammable liquids Category 2 H225

Skin Corrosion/Irritation Category 1B H314

Serious Eye Damage/Eye

Irritation
Category 1 H314

Specific target organ toxicity —

single exposure
Category 3 H335

Supplemental Hazard - EUH014

Physical and Chemical Properties
The physical and chemical properties of diethyl chlorophosphite are critical for safe handling

and storage. It is a fuming liquid with a characteristic odor of acid chlorides.[1]

Property Value

Molecular Formula C4H10ClO2P

Molecular Weight 156.55 g/mol [2]

Appearance Clear colorless liquid[2]

Boiling Point 153-155 °C (lit.)[6] 56-57.5 °C @ 30 mmHg (lit.)

Density 1.089 g/mL at 20 °C (lit.)[6]

Specific Gravity 1.082 g/cm3 [7] 1.096[1]

Flash Point 1 °C (33.8 °F) - closed cup[2] 25 °C (77 °F)[7]

Refractive Index n20/D 1.434 (lit.)[6]

Water Solubility Reacts with water[6]

Vapor Density >1 (air=1)[1]
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Toxicology and Health Effects
No significant acute toxicological data has been identified in literature searches.[1] However,

the material is known to cause chemical burns to the skin, eyes, and gastrointestinal tract upon

contact or ingestion.[1] Inhalation of vapors may cause lung edema, with symptoms potentially

delayed for several hours.[1]

Exposure Route Effect

Inhalation
Causes respiratory irritation.[3] May cause lung

edema.[1]

Skin Causes severe skin burns.[1][3]

Eyes Causes serious eye damage.[1][3]

Ingestion
Can produce chemical burns in the oral cavity

and gastrointestinal tract.[1]

Note: No quantitative toxicity data (e.g., LD50, LC50) was available in the searched SDSs.

Experimental Protocols Referenced in Safety Data
The provided Safety Data Sheets are summary documents and do not contain detailed

experimental protocols for the determination of physical or toxicological properties. This data is

typically generated through standardized testing methods (e.g., OECD, ISO guidelines) which

are not detailed in the SDS itself.

Safety Procedures and Logical Workflow
The overall safety workflow for handling diethyl chlorophosphite involves a logical

progression from hazard identification to appropriate response measures. This can be

visualized as a continuous cycle of assessment, prevention, and reaction.
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Hazard Identification & Assessment

Prevention & Control Measures

Response & Emergency Procedures

Review SDS:
- GHS Classification (H225, H314, H335)

- Physical/Chemical Properties
- Reactivity (Violent with water)

Engineering Controls:
- Fume hood / Local exhaust
- Explosion-proof equipment

- Eyewash stations & safety showers

Personal Protective Equipment (PPE):
- Chemical safety goggles / face shield

- Protective gloves (e.g., PVC)
- Protective clothing
- Approved respirator

Safe Handling & Storage:
- Ground/bond container
- Use non-sparking tools

- Store in cool, dry, well-ventilated area
- Keep away from heat, sparks, open flames

- Keep away from incompatible materials (water, oxidizing agents)

Accidental Release:
- Remove ignition sources

- Ventilate area
- Absorb with inert material (sand, silica gel)

- Do not expose spill to water

In case of failure In case of failure In case of failure

First Aid:
- Eyes: Rinse with water for 15+ mins

- Skin: Wash with soap and water, remove contaminated clothing
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting
- Seek immediate medical attention

Fire Fighting:
- Use CO2, dry chemical, or foam

- DO NOT use water
- Wear self-contained breathing apparatus (SCBA)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of diethyl chlorophosphite.

Handling and Storage
Precautions for Safe Handling:
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Avoid all personal contact, including inhalation.[1]

Use only in a well-ventilated area or outdoors, preferably under a chemical fume hood.[3][7]

Wear appropriate personal protective equipment (PPE).[3]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Use non-sparking tools and explosion-proof equipment.[3][7]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[3]

Do not allow the material to come into contact with water.[4][7]

Conditions for Safe Storage:

Store in a dry, cool, and well-ventilated place.[3][4]

Keep containers tightly closed.[3][4]

Store in a corrosives area, away from heat and ignition sources.[3]

Recommended storage temperature is 2-8 °C.[4][6]

Incompatible materials include water, strong oxidizing agents, and strong bases.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls:

Ensure adequate ventilation, using process enclosures or local exhaust ventilation.[1][4]

Ventilation equipment should be explosion-resistant.[1]

Eyewash stations and safety showers must be close to the workstation.[3]
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Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3] A full face shield is also

recommended.[1]

Skin

Wear chemical protective gloves (e.g., PVC)

and appropriate protective clothing to prevent

skin exposure.[1]

Respiratory

If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA or European

Standard EN 149 approved full-facepiece airline

respirator in positive pressure mode is

recommended.[3]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[3]
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and call a physician immediately. If

possible, drink milk afterwards.[3][4]

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Carbon dioxide (CO2), dry chemical, chemical foam, or water

mist to cool containers.[3]

Unsuitable Extinguishing Media: Water should not be used directly on the substance as it

reacts violently.[4]

Specific Hazards: The substance is flammable and containers may explode when heated.

Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[3] Thermal decomposition can release irritating and toxic gases such as carbon

monoxide, carbon dioxide, oxides of phosphorus, and hydrogen chloride gas.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release:

Remove all sources of ignition and take precautionary measures against static discharge.[3]
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Ensure adequate ventilation.

Absorb the spill with inert material such as sand, silica gel, or universal binder.[3]

Do not expose the spilled material to water.[7]

Collect the absorbed material in suitable, closed containers for disposal.[3]

This guide is intended to provide a comprehensive summary of the available safety data for

diethyl chlorophosphite. It is not a substitute for a thorough review of the full Safety Data

Sheet and adherence to all institutional and regulatory safety protocols. Always consult the

original SDS before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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